Cas no 2680783-79-1 (4-(chloromethyl)-2-2,2,2-trifluoro-N-(2-methoxyethyl)acetamido-1,3-thiazole-5-carboxylic acid)

• Product Name: 4-(chloromethyl)-2-2,2,2-trifluoro-N-(2-methoxyethyl)acetamido-1,3-thiazole-5-carboxylic acid
• CAS No: 2680783-79-1
• MF: C₁₀H₁₀ClF₃N₂O₄S
• MW: 346.710610866547
• CID: 5623453
• PubChem ID: 165935199
• Update Time: 2025-05-21

4-(chloromethyl)-2-2,2,2-trifluoro-N-(2-methoxyethyl)acetamido-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680783-79-1
• EN300-28298030
• 4-(chloromethyl)-2-[2,2,2-trifluoro-N-(2-methoxyethyl)acetamido]-1,3-thiazole-5-carboxylic acid
• 4-(chloromethyl)-2-2,2,2-trifluoro-N-(2-methoxyethyl)acetamido-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C10H10ClF3N2O4S/c1-20-3-2-16(8(19)10(12,13)14)9-15-5(4-11)6(21-9)7(17)18/h2-4H2,1H3,(H,17,18)
• InChI Key： QLQXIRLJGNJQBR-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=O)O)SC(=N1)N(C(C(F)(F)F)=O)CCOC

Computed Properties

• Exact Mass: 346.0001902g/mol
• Monoisotopic Mass: 346.0001902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 108Ų

Additional information on 4-(chloromethyl)-2-2,2,2-trifluoro-N-(2-methoxyethyl)acetamido-1,3-thiazole-5-carboxylic acid

Research Briefing on 4-(chloromethyl)-2-2,2,2-trifluoro-N-(2-methoxyethyl)acetamido-1,3-thiazole-5-carboxylic acid (CAS: 2680783-79-1)

The compound 4-(chloromethyl)-2-2,2,2-trifluoro-N-(2-methoxyethyl)acetamido-1,3-thiazole-5-carboxylic acid (CAS: 2680783-79-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel thiazole-based derivatives, which are known for their diverse pharmacological properties. The presence of the chloromethyl group and the trifluoroacetamido moiety in its structure makes it a versatile building block for further chemical modifications. Researchers have successfully utilized this compound to develop inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a precursor to synthesize a series of thiazole-5-carboxylic acid derivatives. These derivatives exhibited potent inhibitory activity against protein kinases, particularly those implicated in cancer cell proliferation. The study reported IC50 values in the nanomolar range, underscoring the compound's potential as a scaffold for kinase inhibitor development.

Another significant application of this compound lies in its use as a probe for studying enzyme mechanisms. Its reactive chloromethyl group allows for covalent modification of target proteins, enabling researchers to investigate enzyme-substrate interactions at a molecular level. A recent preprint on bioRxiv detailed its use in profiling the activity of cysteine proteases, providing insights into enzyme kinetics and inhibition.

From a synthetic chemistry perspective, advances in the scalable production of this compound have been reported. A 2024 patent application describes an optimized route that improves yield and reduces the formation of byproducts. This development is particularly relevant for industrial-scale production, as it addresses previous challenges associated with the compound's stability and purity.

Looking ahead, researchers are exploring the compound's potential in drug conjugation strategies. Its carboxylic acid functionality offers a convenient handle for linking to various drug molecules or targeting moieties. Preliminary results from cell-based assays suggest that conjugates derived from this compound exhibit enhanced target specificity and reduced off-target effects compared to their parent compounds.

In conclusion, 4-(chloromethyl)-2-2,2,2-trifluoro-N-(2-methoxyethyl)acetamido-1,3-thiazole-5-carboxylic acid represents a promising chemical entity with multifaceted applications in drug discovery and chemical biology. Ongoing research continues to uncover its full potential, particularly in the development of targeted therapies and chemical probes. Future studies should focus on optimizing its pharmacokinetic properties and expanding its utility across different therapeutic areas.